Cas no 96521-93-6 (2-{(benzyloxy)carbonyl(propyl)amino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(propyl)amino}acetic acid
• CAS No: 96521-93-6
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5234571
• PubChem ID: 61011537
• Update Time: 2025-06-09

2-{(benzyloxy)carbonyl(propyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(phenylmethoxy)carbonyl]-N-propyl-
• 2-{(benzyloxy)carbonyl(propyl)amino}acetic acid

• Inchi： 1S/C13H17NO4/c1-2-8-14(9-12(15)16)13(17)18-10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H,15,16)
• InChI Key： CPHBAVNOZLTKDB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C(OCC1=CC=CC=C1)=O)CCC

Computed Properties

• Exact Mass: 251.116
• Monoisotopic Mass: 251.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2

Additional information on 2-{(benzyloxy)carbonyl(propyl)amino}acetic acid

Introduction to 2-{(benzyloxy)carbonyl(propyl)amino}acetic Acid (CAS No. 96521-93-6)

2-{(benzyloxy)carbonyl(propyl)amino}acetic acid, identified by its Chemical Abstracts Service (CAS) number 96521-93-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a benzyloxy carbonyl group and a propyl amino side chain, has garnered attention due to its versatile applications in synthetic chemistry and drug development.

The structure of 2-{(benzyloxy)carbonyl(propyl)amino}acetic acid consists of an acetic acid backbone modified with a protective group at the carbonyl position, which is typical in peptide synthesis and medicinal chemistry. The benzyloxy carbonyl (Boc) group serves as an amino acid protecting group, ensuring stability during synthetic processes while allowing selective deprotection later in the synthesis. The propyl amino moiety introduces a longer alkyl chain, which can influence solubility, metabolic stability, and pharmacokinetic properties of derivatives.

In recent years, there has been a growing interest in the development of novel peptidomimetics and bioconjugates, where compounds like 2-{(benzyloxy)carbonyl(propyl)amino}acetic acid play a crucial role. The propyl amino group can be further functionalized to create complex molecular architectures, enabling the design of molecules with enhanced binding affinity and selectivity. This has led to its application in the synthesis of enzyme inhibitors, receptor ligands, and other therapeutic agents.

One of the most compelling aspects of 2-{(benzyloxy)carbonyl(propyl)amino}acetic acid is its utility in solid-phase peptide synthesis (SPPS). In SPPS, protected amino acids are anchored to a resin support, allowing for sequential addition of other building blocks. The Boc group ensures that the amino group remains protected until the final deprotection step, preventing unwanted side reactions. This method has been instrumental in the rapid synthesis of complex peptides and peptidomimetics.

The propyl side chain in 2-{(benzyloxy)carbonyl(propyl)amino}acetic acid also contributes to its versatility. Longer alkyl chains can increase lipophilicity, which may improve membrane permeability and oral bioavailability. This feature makes it particularly valuable in drug discovery efforts aimed at developing orally active small molecules. Additionally, the propyl group can serve as a handle for further chemical modifications, such as coupling reactions or derivatization into more complex structures.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 2-{(benzyloxy)carbonyl(propyl)amino}acetic acid provide a scaffold for generating libraries of diverse molecules that can be screened for biological activity. For instance, researchers have utilized this compound to develop novel inhibitors targeting various therapeutic targets. The ability to modify both the protecting group and the side chain allows for fine-tuning of physicochemical properties, leading to more effective drug candidates.

The benzyloxy carbonyl group also plays a critical role in protecting sensitive functional groups during synthetic transformations. In many cases, carboxylic acids are prone to unwanted reactions such as esterification or amidation if not properly protected. The Boc group effectively shields these groups until they are needed for subsequent reactions, ensuring high yields and purity in peptide synthesis.

In addition to its applications in peptide chemistry, 2-{(benzyloxy)carbonyl(propyl)amino}acetic acid has found use in the development of bioconjugates. Bioconjugation involves linking small molecules to larger biomolecules like antibodies or peptides to enhance their functionality. The propyl amino group can be used as a site for attachment via amide bond formation, allowing for the creation of targeted therapeutics with improved pharmacokinetic profiles.

The compound's structural features also make it useful in studying protein-ligand interactions. By incorporating isotopically labeled versions of 2-{(benzyloxy)carbonyl(propyl)amino}acetic acid, researchers can monitor binding events using techniques such as mass spectrometry or nuclear magnetic resonance (NMR). This information is crucial for understanding how small molecules interact with biological targets at the molecular level.

The synthetic methodologies involving 2-{(benzyloxy)carbonyl(propyl)amino}acetic acid continue to evolve with advancements in chemical technology. Modern techniques such as flow chemistry have enabled more efficient and scalable syntheses of complex molecules. These innovations have not only improved yields but also reduced costs associated with peptide and peptidomimetic production.

In conclusion, 2-{(benzyloxy)carbonyl(propyl)amino}acetic acid (CAS No. 96521-93-6) is a multifunctional compound with broad applications in pharmaceutical chemistry and biochemistry. Its unique structural features make it an invaluable tool for synthetic chemists working on peptide-based therapeutics and bioconjugates. As research continues to uncover new applications for this compound, its importance is likely to grow further in the coming years.